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Compound of Interest

Compound Name: BS2G Crosslinker disodium

Cat. No.: B15565569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and stability of BS2G

disodium salt (Bis(sulfosuccinimidyl) glutarate), a homobifunctional amine-reactive crosslinker.

Understanding these properties is critical for its effective application in bioconjugation, protein

interaction studies, and drug delivery systems.

Introduction to BS2G Disodium Salt
BS2G disodium salt is a water-soluble crosslinker that covalently links molecules containing

primary amines (-NH₂), such as proteins, peptides, and amine-modified oligonucleotides. Its

two N-hydroxysulfosuccinimide (sulfo-NHS) esters react with primary amines at a pH range of

7-9 to form stable amide bonds. The sulfonate groups on the NHS rings enhance its water

solubility, allowing for conjugation reactions in aqueous buffers without the need for organic

solvents that could potentially denature proteins.

Solubility Profile
The solubility of BS2G disodium salt is a key factor in its application. While highly soluble in

aqueous solutions, its solubility in organic solvents is more limited.

Table 1: Solubility of BS2G Disodium Salt
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Solvent Solubility Temperature Notes

Water Up to 10 mM Room Temperature

The sulfonate groups

enhance aqueous

solubility.

Dimethyl Sulfoxide

(DMSO)
Soluble Room Temperature

Often used to prepare

stock solutions.

Dimethylformamide

(DMF)
Soluble Room Temperature

An alternative to

DMSO for stock

solutions.

Ethanol Sparingly Soluble Room Temperature

Not a recommended

solvent for primary

stock solutions.

Methanol Sparingly Soluble Room Temperature

Not a recommended

solvent for primary

stock solutions.

Stability Profile
The stability of BS2G disodium salt is primarily influenced by pH, temperature, and moisture.

The sulfo-NHS ester is susceptible to hydrolysis, which is the main degradation pathway.

Table 2: Stability of BS2G Disodium Salt (Aqueous Solutions)
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pH Temperature (°C)
Half-life of Sulfo-
NHS Ester

Notes

7.0 25 4-5 hours[1]

Moderate stability,

suitable for most

crosslinking reactions.

8.0 25 1 hour[1]
Increased hydrolysis

rate.

8.6 25 10 minutes[1]

Rapid hydrolysis;

reactions should be

performed quickly.

4-6 25 Relatively Stable

Hydrolysis is

significantly slower at

acidic pH.

Key Stability Considerations:

Moisture: BS2G disodium salt is moisture-sensitive and should be stored in a desiccated

environment. Allowing the container to equilibrate to room temperature before opening is

crucial to prevent condensation.

Temperature: For long-term storage, it is recommended to store the solid reagent at 4-8°C or

-20°C. In solution, lower temperatures will slow the rate of hydrolysis.

Light: While specific photostability data for BS2G is not readily available, it is good practice

to protect solutions from prolonged exposure to light to prevent potential degradation.

Experimental Protocols
Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
This protocol outlines a standard procedure for determining the equilibrium solubility of BS2G

disodium salt in an aqueous buffer.

Preparation of Saturated Solution:
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Add an excess amount of BS2G disodium salt to a known volume of the desired aqueous

buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

Agitate the mixture at a constant temperature (e.g., 25°C) using a shaker or stirrer for a

sufficient time to reach equilibrium (typically 24-48 hours).

Sample Collection and Preparation:

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are

transferred. Centrifugation can be used to aid separation.

Dilute the supernatant with the same buffer to a concentration suitable for the chosen

analytical method.

Quantification:

Determine the concentration of BS2G in the diluted supernatant using a suitable analytical

method, such as UV-Vis spectrophotometry by measuring the absorbance of the sulfo-

NHS leaving group after complete hydrolysis, or by a specific HPLC method.

Calculate the original concentration in the saturated solution to determine the solubility.

Protocol for Assessing Stability (Hydrolysis Rate)
This protocol describes a method to monitor the hydrolysis of the sulfo-NHS ester of BS2G in

an aqueous solution using UV-Vis spectrophotometry.

Preparation of BS2G Solution:

Prepare a stock solution of BS2G disodium salt in an anhydrous organic solvent like

DMSO.

Dilute the stock solution into the aqueous buffer of interest (e.g., phosphate buffer at a

specific pH) to a final concentration that gives a measurable absorbance change upon

hydrolysis.
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Spectrophotometric Monitoring:

The hydrolysis of the sulfo-NHS ester releases the N-hydroxysulfosuccinimide group,

which absorbs light in the 260-280 nm range.

Immediately after adding BS2G to the aqueous buffer, begin monitoring the increase in

absorbance at the wavelength of maximum absorbance for the sulfo-NHS leaving group.

Record the absorbance at regular time intervals until the reaction is complete (i.e., the

absorbance plateaus).

Data Analysis:

Plot the absorbance versus time.

The rate of hydrolysis can be determined from the initial slope of the curve.

The half-life (t₁/₂) of the sulfo-NHS ester can be calculated from the first-order rate

constant.

Visualizations
Signaling Pathway: Amine-Reactive Crosslinking
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Caption: Reaction mechanism of BS2G with primary amines.
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Experimental Workflow: Stability Assessment
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Caption: Workflow for determining the hydrolysis rate of BS2G.

Logical Relationship: Factors Affecting BS2G Stability
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Caption: Key factors influencing the stability of BS2G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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